1-Bromo-2-methyl-3,5-dinitrobenzene
Overview
Description
“1-Bromo-2-methyl-3,5-dinitrobenzene” is an organic compound with the molecular formula C7H5BrN2O4 . It is an important organic intermediate that can be used in agrochemical, pharmaceutical, and dyestuff fields .
Synthesis Analysis
Nitro compounds can be prepared in several ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase . Direct nitration of aromatic compounds such as benzene takes place readily in the liquid phase .
Molecular Structure Analysis
The molecular structure of “1-Bromo-2-methyl-3,5-dinitrobenzene” is represented by the InChI code 1S/C7H5BrN2O4/c1-4-6(8)2-5(9(11)12)3-7(4)10(13)14/h2-3H,1H3 . The molecular weight of this compound is 261.03 .
Chemical Reactions Analysis
Aryl halides can undergo nucleophilic aromatic substitution under certain conditions . The reaction involves the formation of a sigma-bond to the benzene ring by the electrophile, generating a positively charged intermediate . This intermediate then undergoes a reaction to yield a substituted benzene ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Bromo-2-methyl-3,5-dinitrobenzene” include a density of 1.9±0.1 g/cm3, a boiling point of 309.3±22.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . The compound also has a molar refractivity of 47.0±0.3 cm3 .
Scientific Research Applications
Synthesis of Indole Derivatives
- Summary of the Application: 1-Bromo-2-methyl-3,5-dinitrobenzene is used in the synthesis of indole derivatives, which are significant heterocyclic systems in natural products and drugs . Indoles play a main role in cell biology and are important types of molecules and natural products .
- Results or Outcomes: The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Protein Determination and Glutathione S-Transferase (GST) Assay
- Summary of the Application: 1-Bromo-2,4-dinitrobenzene has been used as a substrate in protein determination and GST assay of chicken and rat prostaglandin D2 synthase (PGDS) .
Agrochemical Applications
- Summary of the Application: 1-Bromo-2-methyl-3,5-dinitrobenzene can be used in the agrochemical field . However, the specific applications in this field were not detailed in the sources.
Pharmaceutical Applications
- Summary of the Application: 1-Bromo-2-methyl-3,5-dinitrobenzene can be used in the pharmaceutical field . However, the specific applications in this field were not detailed in the sources.
Preparation of Nitro Compounds
- Summary of the Application: 1-Bromo-2-methyl-3,5-dinitrobenzene can be used in the preparation of nitro compounds . Nitro compounds are a very important class of nitrogen derivatives .
- Methods of Application: Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid . However, the specific methods of application or experimental procedures were not detailed in the source.
- Results or Outcomes: The specific results or outcomes were not detailed in the source. However, nitro compounds have various applications in different fields, including the synthesis of pharmaceuticals, agrochemicals, and dyes .
Dyestuff Applications
properties
IUPAC Name |
1-bromo-2-methyl-3,5-dinitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O4/c1-4-6(8)2-5(9(11)12)3-7(4)10(13)14/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPCDPLZDNORAKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60364852 |
Source
|
| Record name | 1-bromo-2-methyl-3,5-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60364852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-methyl-3,5-dinitrobenzene | |
CAS RN |
18242-38-1 |
Source
|
| Record name | 1-bromo-2-methyl-3,5-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60364852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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